Cas no 854383-18-9 (O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine)

• Product Name: O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine
• CAS No: 854383-18-9
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6233733
• PubChem ID: 25137661
• Update Time: 2025-06-12

O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine
• O-{1-[2-(trifluoromethyl)phenyl]ethyl}hydroxylamine
• EN300-1970899
• 854383-18-9
• SCHEMBL1715368
• ZHQABOXWGMPZEW-UHFFFAOYSA-N
• O-[1-[2-(trifluoromethyl)phenyl]ethyl]hydroxylamine

• Inchi： 1S/C9H10F3NO/c1-6(14-13)7-4-2-3-5-8(7)9(10,11)12/h2-6H,13H2,1H3
• InChI Key： ZHQABOXWGMPZEW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C)ON)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 854383-18-9 and Product Name: O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine

The compound with the CAS number 854383-18-9 and the product name O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology studies. The presence of a trifluoromethyl group in its molecular structure enhances its reactivity and stability, making it a valuable candidate for various synthetic and analytical applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their improved metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic properties, thereby increasing the efficacy of therapeutic agents. The compound O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine leverages this property, making it an attractive scaffold for designing novel bioactive molecules.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of complex organic molecules. The hydroxylamine moiety provides a versatile functional group that can participate in various chemical reactions, including nucleophilic substitution and oxidation processes. This flexibility allows researchers to modify the compound further, enabling the creation of derivatives with tailored properties for specific applications.

Recent studies have highlighted the potential of O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine in the development of innovative therapeutic strategies. For instance, researchers have explored its utility in designing small-molecule inhibitors targeting enzyme-catalyzed reactions. The trifluoromethyl group's electron-withdrawing nature enhances the compound's interaction with biological targets, improving its inhibitory activity. This has been particularly relevant in the study of enzymes involved in inflammatory pathways and metabolic disorders.

The compound's structural features also make it a valuable tool in biochemical research. Its ability to act as a ligand or probe in enzyme assays and protein interaction studies has been demonstrated in several laboratories. By binding to specific protein targets, O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine can help elucidate mechanistic pathways and identify potential drug candidates. This approach has been instrumental in understanding complex biological processes and developing targeted therapies.

Moreover, the synthesis of O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine exemplifies the advancements in synthetic organic chemistry. Modern methodologies have enabled researchers to construct complex fluorinated molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly useful in incorporating fluorine atoms into organic frameworks. These methods have not only improved the accessibility of fluorinated compounds but also expanded their applications in pharmaceuticals and materials science.

The safety profile of O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine is another critical consideration. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further research is needed to assess its toxicity and environmental impact. Rigorous testing protocols must be implemented to ensure that its use does not pose any unintended consequences. This includes evaluating its biodegradability and potential interactions with aquatic ecosystems.

In conclusion, the compound with CAS number 854383-18-9 and product name O-{1-2-(trifluoromethyl)phenylethyl}hydroxylamine represents a promising advancement in chemical biology and pharmaceutical research. Its unique structural features, particularly the presence of a trifluoromethyl group, make it a versatile tool for drug development and molecular studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic solutions.